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Compound of Interest

Compound Name: Pd hydroxide

Cat. No.: B8564616 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of palladium(II) hydroxide, a versatile and

widely utilized compound in chemical synthesis and materials science. This document covers

its fundamental properties, synthesis protocols, and its critical role as a catalyst in various

organic transformations.

Core Properties of Palladium(II) Hydroxide
Palladium(II) hydroxide, often referred to as Pearlman's catalyst when supported on carbon, is

a key inorganic compound valued for its catalytic activity.[1][2] It serves as a precursor to highly

active palladium(0) nanoparticles, which are generated in situ under reducing conditions.[3]

Table 1: Physicochemical Properties of Palladium(II) Hydroxide
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Property Value Reference

CAS Number 12135-22-7 [1][4][5]

Molecular Formula H₂O₂Pd or Pd(OH)₂ [1][4][5]

Molecular Weight 140.43 g/mol [1][4]

Appearance Black solid/powder [1][4]

IUPAC Name palladium(2+);dihydroxide [3][4]

Synonyms

Palladium Dihydroxide,

Pearlman's Catalyst, Escat

1951

[1][2]

Melting Point 297-298 °C [4]

Solubility
Insoluble in most organic

solvents
[6]

Synthesis of Palladium(II) Hydroxide
The most common method for synthesizing palladium(II) hydroxide is through the precipitation

of a soluble palladium(II) salt with a hydroxide source.[3][7]

Experimental Protocol: Precipitation Method
This protocol describes the synthesis of palladium(II) hydroxide from palladium(II) chloride.

Materials:

Palladium(II) chloride (PdCl₂)

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH) solution (1.0 M)

Deionized water

Procedure:
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Dissolve a specific amount of palladium(II) chloride in a minimal volume of hydrochloric acid.

[8]

Neutralize the resulting solution with a 1.0 M sodium hydroxide solution until palladium(II)

hydroxide precipitates out completely.[8]

Filter the precipitate from the solution.

Wash the precipitate thoroughly with deionized water to remove any remaining chloride ions.

[8]

Dry the resulting black powder under vacuum.
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Synthesis Workflow

Dissolve PdCl₂ in HCl

Neutralize with NaOH Solution

Precipitation of Pd(OH)₂

Filter Precipitate

Wash with Deionized Water

Dry under Vacuum

Palladium(II) Hydroxide Product

Click to download full resolution via product page

A simplified workflow for the synthesis of Palladium(II) Hydroxide.

Another method involves an anion exchange resin to produce palladium(II) hydroxide from a

cationic palladium salt solution.[9]
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Applications in Heterogeneous Catalysis
Palladium(II) hydroxide is a cornerstone catalyst in organic synthesis, primarily for

hydrogenation and cross-coupling reactions.[1][3][10]

Hydrogenation and Hydrogenolysis
Palladium(II) hydroxide, particularly as Pearlman's catalyst (20% Pd(OH)₂ on carbon), is highly

effective for various hydrogenation reactions.[2] It is a nonpyrophoric catalyst used for the

hydrogenolysis of benzyl-nitrogen and benzyl-oxygen bonds.[4][7] This is a crucial step in

deprotection strategies within complex molecule synthesis.

C-C and C-N Cross-Coupling Reactions
Palladium catalysts are extensively used in carbon-carbon bond-forming reactions like the

Suzuki-Miyaura coupling.[11][12] Palladium(II) hydroxide can serve as a precatalyst that, under

reaction conditions, forms the active Pd(0) species necessary for the catalytic cycle.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling
This protocol outlines a general procedure for a Suzuki-Miyaura reaction using a palladium

catalyst derived from a palladium(II) precursor.

Materials:

Aryl halide (e.g., bromoacetophenone)

Arylboronic acid (e.g., phenylboronic acid)

Palladium(II) acetate (as a precursor, which can be analogous to using Pd(OH)₂)

Phosphine ligand (e.g., triphenylphosphine)

Base (e.g., potassium carbonate)

Solvent (e.g., anhydrous Tetrahydrofuran (THF))

Procedure:
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To a dry Schlenk flask under an inert atmosphere, add the palladium precursor and the

phosphine ligand.[13]

Add the anhydrous solvent and stir to allow for catalyst pre-formation.[13]

Add the aryl halide, arylboronic acid, and the base to the flask.[13]

Heat the reaction mixture to the desired temperature and monitor its progress using Thin

Layer Chromatography (TLC).[13]

Upon completion, cool the mixture and perform an aqueous work-up.[13]

Purify the crude product by silica gel column chromatography.[13]
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Experimental Workflow for Suzuki-Miyaura Coupling

Add Pd Precursor & Ligand to Flask

Add Anhydrous Solvent

Add Reactants & Base

Heat and Monitor Reaction

Cool and Perform Work-up

Purify by Column Chromatography

Final Product

Click to download full resolution via product page

A generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Signaling Pathways and Reaction Mechanisms
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The catalytic activity of palladium(II) hydroxide stems from its ability to be reduced to

palladium(0), which is the active catalyst in many cross-coupling reactions.

Catalytic Cycle of Suzuki-Miyaura Coupling
The generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction involves a

Pd(0)/Pd(II) catalytic cycle.

Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (R-X) to form a Pd(II)

complex.

Transmetalation: The organoborane reagent (R'-BY₂) transfers its organic group to the

palladium center, forming an R-Pd-R' complex and displacing the halide.

Reductive Elimination: The two organic groups (R and R') are eliminated from the palladium

complex, forming the desired C-C bond (R-R') and regenerating the active Pd(0) catalyst.

Suzuki-Miyaura Catalytic Cycle

Pd(0)L₂

R-Pd(II)-X(L₂)

 Oxidative
 Addition

 (R-X)
R-Pd(II)-R'(L₂)

 Transmetalation
 (R'-B(OR)₂)

 Reductive
 Elimination

R-R'

Click to download full resolution via product page

The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Safety and Handling
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Palladium(II) hydroxide should be handled with care. While not considered hazardous under

the 2012 OSHA Hazard Communication Standard, it is recommended to use appropriate

personal protective equipment, including gloves and safety glasses.[14] When used on a

carbon support, especially in the presence of solvents, it can be pyrophoric.[6] Therefore,

filtration cakes should not be allowed to dry completely, and the catalyst should be handled

under an inert atmosphere when suspended in an organic solvent.[6]

Conclusion
Palladium(II) hydroxide is an indispensable tool in modern organic synthesis and materials

science. Its role as a robust and versatile catalyst, particularly in hydrogenation and cross-

coupling reactions, has significantly impacted the development of pharmaceuticals and fine

chemicals. Understanding its properties, synthesis, and reaction mechanisms is crucial for its

effective application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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